Cas no 3912-37-6 (1,2-thiazole-4-carbonitrile)

1,2-Thiazole-4-carbonitrile is a heterocyclic organic compound featuring a thiazole ring substituted with a nitrile group at the 4-position. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, where it serves as a versatile intermediate. The nitrile functionality enables further derivatization, including hydrolysis to carboxylic acids or reduction to amines, while the thiazole core contributes to its potential bioactivity. The compound is characterized by its stability under standard conditions and compatibility with a range of synthetic transformations. Its utility in medicinal chemistry is underscored by its role in constructing biologically active molecules, particularly in the development of antimicrobial and antiviral agents.
1,2-thiazole-4-carbonitrile structure
1,2-thiazole-4-carbonitrile structure
Product Name:1,2-thiazole-4-carbonitrile
CAS No:3912-37-6
MF:C4H2N2S
MW:110.137078762054
MDL:MFCD00046084
CID:318121
PubChem ID:138077
Update Time:2025-06-12

1,2-thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Isothiazolecarbonitrile
    • Isothiazole-4-carbonitrile
    • 1,2-Thiazole-4-carbonitrile
    • 4-Cyanisothiazol
    • 4-Cyan-isothiazol
    • 4-Cyanoisothiazol
    • 4-Cyano-isothiazol
    • 4-Cyanoisothiazole
    • AC1L3C0P
    • AG-F-38104
    • CTK1C5812
    • Isothiazol-4-carbonsaeurenitril
    • NSC625191
    • SureCN2001598
    • InChI=1/C4H2N2S/c5-1-4-2-6-7-3-4/h2-3
    • A873714
    • NCI60_007763
    • AMY23597
    • SCHEMBL2001598
    • AKOS022632692
    • 3912-37-6
    • EN300-82992
    • MFCD00046084
    • DTXSID80192371
    • SB36989
    • Z1216812452
    • AS-42066
    • NSC-625191
    • CS-0044096
    • CHEMBL1982829
    • DB-263145
    • 1,2-thiazole-4-carbonitrile
    • MDL: MFCD00046084
    • Inchi: 1S/C4H2N2S/c5-1-4-2-6-7-3-4/h2-3H
    • InChI Key: OCYPFRDEUKBLNI-UHFFFAOYSA-N
    • SMILES: S1C=C(C#N)C=N1

Computed Properties

  • Exact Mass: 109.99396
  • Monoisotopic Mass: 109.993869
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.9
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.33
  • Boiling Point: 107.1°C at 760 mmHg
  • Flash Point: 18.6°C
  • Refractive Index: 1.574
  • PSA: 36.68

1,2-thiazole-4-carbonitrile Security Information

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1,2-thiazole-4-carbonitrile Related Literature

Additional information on 1,2-thiazole-4-carbonitrile

Introduction to 1,2-thiazole-4-carbonitrile (CAS No. 3912-37-6)

1,2-thiazole-4-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 3912-37-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the thiazole family, a class of molecules characterized by a sulfur-containing five-membered ring fused to a four-membered ring containing two nitrogen atoms. The presence of a nitrile group at the 4-position of the thiazole core introduces unique reactivity and functionalization possibilities, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 1,2-thiazole-4-carbonitrile contribute to its versatility in synthetic chemistry and biological applications. The thiazole core is known for its stability and prevalence in natural products, while the nitrile group serves as a versatile handle for further chemical transformations, including hydrolysis to carboxylic acids, reduction to amides, or cycloaddition reactions. These properties have positioned 1,2-thiazole-4-carbonitrile as a key intermediate in the synthesis of various pharmacologically relevant compounds.

In recent years, there has been growing interest in thiazole derivatives due to their demonstrated biological activity across multiple therapeutic areas. Studies have highlighted the potential of thiazole-based compounds as antimicrobial agents, anti-inflammatory drugs, and kinase inhibitors. The nitrile-substituted thiazole scaffold has been particularly explored for its ability to modulate enzyme activity and interfere with pathogenic processes. For instance, derivatives of 1,2-thiazole-4-carbonitrile have shown promise in preclinical studies as inhibitors of bacterial enzymes involved in metabolic pathways critical for survival.

One of the most compelling aspects of 1,2-thiazole-4-carbonitrile is its role as a building block in medicinal chemistry. Researchers have leveraged its scaffold to design molecules with enhanced binding affinity and selectivity for target proteins. The nitrile group at the 4-position allows for precise tuning of electronic and steric properties, enabling the optimization of pharmacokinetic profiles. This has led to several high-throughput screening campaigns aimed at identifying novel drug candidates derived from this motif.

The synthesis of 1,2-thiazole-4-carbonitrile itself is well-documented in the literature, with multiple routes available depending on the desired scale and purity requirements. Common synthetic strategies include cyclocondensation reactions between thiourea derivatives and α-halo ketones or aldehydes, followed by functional group transformations to introduce the nitrile moiety. Advances in catalytic methods have further refined these processes, improving yields and reducing byproduct formation.

From a computational chemistry perspective, 1,2-thiazole-4-carbonitrile has been extensively studied to understand its molecular interactions and mechanistic pathways. Molecular docking simulations have revealed that this compound can effectively bind to active sites of enzymes such as carbonic anhydrase and proteases. These insights have guided the design of next-generation analogs with improved therapeutic potential. Additionally, quantum mechanical calculations have provided detailed electronic structure information, aiding in the rationalization of observed reactivity patterns.

The pharmaceutical industry has taken notice of 1,2-thiazole-4-carbonitrile's potential, with several companies incorporating it into their pipeline for drug discovery programs. Its structural simplicity combined with functional diversity makes it an attractive candidate for further development. Early clinical trials have demonstrated promising results in models of inflammation and infection, paving the way for more extensive therapeutic applications.

Beyond pharmaceuticals, 1,2-thiazole-4-carbonitrile finds utility in agrochemical research. Thiazole derivatives are known for their pesticidal properties due to their ability to disrupt essential biological processes in pests while maintaining low toxicity to non-target organisms. The nitrile group enhances bioavailability and stability under environmental conditions, making it an ideal moiety for crop protection agents.

In conclusion,1,2-thiazole-4-carbonitrile (CAS No. 3912-37-6) represents a fascinating compound with broad applications across multiple scientific domains. Its unique structural features and reactivity make it indispensable in synthetic chemistry and drug development efforts aimed at addressing global health challenges. As research continues to uncover new ways to exploit its potential,1,2-thiazole-4-carbonitrile is poised to remain at the forefront of medicinal chemistry innovation.

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